Cas no 69778-83-2 (4-methoxy-2,5-dihydro-1H-pyrrol-2-one)
69778-83-2 structure
Product Name:4-methoxy-2,5-dihydro-1H-pyrrol-2-one
CAS No:69778-83-2
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD00071564
CID:90482
PubChem ID:24862005
Update Time:2025-09-19
4-methoxy-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-1H-pyrrol-2(5H)-one
- 1,5-Dihydro-4-methoxy-2H-pyrrol-2-on
- 3-methoxy-1,2-dihydropyrrol-5-one
- 4-Methoxy-1,5-dihydro-2H-pyrrol-2-one
- 4-Methoxy-3-pyrrolin-2-one
- 2H-Pyrrol-2-one, 1,5-dihydro-4-methoxy-
- 4-methoxy-1,5-dihydropyrrol-2-one
- TXKQBYYDTLOLHA-UHFFFAOYSA-N
- 4-METHOXY-2,5-DIHYDRO-1H-PYRROL-2-ONE
- 4-Methoxy-3-pyrroline-2-one
- 4-Methoxy-1,5-dihydropyrro-2-one
- GEO
- F9995-0019
- Z1203730872
- 4-Methoxy-3-pyrrolin-2-one, 99%
- BB 0262295
- AB02829
- SCHEMBL145648
- 1H-2-Pyrrolone, 4-methoxy-2,5-dihydro
- MFCD00071564
- SY031224
- AKOS000813752
- EN300-88402
- A836644
- AMY31183
- FG-0404
- 4-Methoxy-1,5-dihydro-2H-pyrrol-2-one #
- CS-W005299
- InChI=1/C5H7NO2/c1-8-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7
- 2H-Pyrrol-2-one,1,5-dihydro-4-Methoxy-
- 69778-83-2
- FT-0618898
- W-200486
- GEO-01727
- DTXSID10341673
- CHEMBL2147272
- 1-Cyclohexylpiperazine; 4-Cyclohexylpiperazine; N-Cyclohexylpiperazine
- BBL103458
- STL557268
- DB-055345
- 4-methoxy-2,5-dihydro-1H-pyrrol-2-one
-
- MDL: MFCD00071564
- Inchi: 1S/C5H7NO2/c1-8-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7)
- InChI Key: TXKQBYYDTLOLHA-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(NC1)=O
- BRN: 1524505
Computed Properties
- Exact Mass: 113.04800
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.7
- Topological Polar Surface Area: 38.3
Experimental Properties
- Color/Form: White or lens powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 129-132 °C (lit.)
- Boiling Point: 349.6±42.0 °C at 760 mmHg
- Flash Point: 165.2±27.9 °C
- Refractive Index: 1.495
- PSA: 38.33000
- LogP: -0.02470
- Solubility: Insoluble in water
4-methoxy-2,5-dihydro-1H-pyrrol-2-one Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
- Safety Term:S22;S24/25
- Risk Phrases:R36/37/38
4-methoxy-2,5-dihydro-1H-pyrrol-2-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-methoxy-2,5-dihydro-1H-pyrrol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013625-250mg |
4-Methoxy-3-pyrrolin-2-one |
69778-83-2 | 98% | 250mg |
£22.00 | 2022-03-01 | |
| Fluorochem | 013625-1g |
4-Methoxy-3-pyrrolin-2-one |
69778-83-2 | 98% | 1g |
£43.00 | 2022-03-01 | |
| Fluorochem | 013625-5g |
4-Methoxy-3-pyrrolin-2-one |
69778-83-2 | 98% | 5g |
£125.00 | 2022-03-01 | |
| Ambeed | A197206-100mg |
4-Methoxy-1H-pyrrol-2(5H)-one |
69778-83-2 | 95% | 100mg |
$10.0 | 2025-04-17 | |
| Ambeed | A197206-250mg |
4-Methoxy-1H-pyrrol-2(5H)-one |
69778-83-2 | 95% | 250mg |
$12.0 | 2025-04-17 | |
| Ambeed | A197206-1g |
4-Methoxy-1H-pyrrol-2(5H)-one |
69778-83-2 | 95% | 1g |
$17.0 | 2025-04-17 | |
| Ambeed | A197206-5g |
4-Methoxy-1H-pyrrol-2(5H)-one |
69778-83-2 | 95% | 5g |
$45.0 | 2025-04-17 | |
| Ambeed | A197206-25g |
4-Methoxy-1H-pyrrol-2(5H)-one |
69778-83-2 | 95% | 25g |
$219.0 | 2025-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE766-200mg |
4-methoxy-2,5-dihydro-1H-pyrrol-2-one |
69778-83-2 | 95+% | 200mg |
62.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE766-5g |
4-methoxy-2,5-dihydro-1H-pyrrol-2-one |
69778-83-2 | 95+% | 5g |
871.0CNY | 2021-07-12 |
4-methoxy-2,5-dihydro-1H-pyrrol-2-one Related Literature
-
Kate-lyn A. R. Lund,Carlotta Figliola,Aleksandra K. Kajetanowicz,Alison Thompson RSC Adv. 2017 7 18617
-
Soumya Rastogi,Estelle Marchal,Imam Uddin,Brandon Groves,Julie Colpitts,Sherri A. McFarland,Jeffery T. Davis,Alison Thompson Org. Biomol. Chem. 2013 11 3834
-
Deborah A. Smithen,A. Michael Forrester,Dale P. Corkery,Graham Dellaire,Julie Colpitts,Sherri A. McFarland,Jason N. Berman,Alison Thompson Org. Biomol. Chem. 2013 11 62
-
Hamish McNab,Mark Morrow,Simon Parsons,David A. Shannon,Kirsti Withell Org. Biomol. Chem. 2009 7 4936
-
Xuhua Mo,Tobias A. M. Gulder Nat. Prod. Rep. 2021 38 1555
69778-83-2 (4-methoxy-2,5-dihydro-1H-pyrrol-2-one) Related Products
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